Cas no 2206-88-4 (2-Propenoic acid, 2-methyl-, 4-chlorobutyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, 4-chlorobutyl ester
• CAS No: 2206-88-4
• MF: C₈H₁₃ClO₂
• MW: 176.640621900558
• CID: 1406993
• PubChem ID: 3292885
• Update Time: 2025-04-20

2-Propenoic acid, 2-methyl-, 4-chlorobutyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 4-chlorobutyl ester
• AKOS024363559
• DTXSID501239700
• 2206-88-4
• SCHEMBL8651324

• Inchi： 1S/C8H13ClO2/c1-7(2)8(10)11-6-4-3-5-9/h1,3-6H2,2H3
• InChI Key： ADKSXOTUSDQWFO-UHFFFAOYSA-N
• SMILES： ClCCCCOC(C(=C)C)=O

Computed Properties

• Exact Mass: 176.06049
• Monoisotopic Mass: 176.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3